Cas no 647016-62-4 (4-Isothiazolecarbonitrile, 3-chloro-5-(3-chlorophenyl)-)

• Product Name: 4-Isothiazolecarbonitrile, 3-chloro-5-(3-chlorophenyl)-
• CAS No: 647016-62-4
• MF: C₁₀H₄Cl₂N₂S
• MW: 255.123158454895
• CID: 418470
• PubChem ID: 10956138
• Update Time: 2025-04-19

4-Isothiazolecarbonitrile, 3-chloro-5-(3-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Isothiazolecarbonitrile, 3-chloro-5-(3-chlorophenyl)-
• 3-chloro-5-(3-chlorophenyl)-1,2-thiazole-4-carbonitrile
• 647016-62-4
• DTXSID30449761

• Inchi： 1S/C10H4Cl2N2S/c11-7-3-1-2-6(4-7)9-8(5-13)10(12)14-15-9/h1-4H
• InChI Key： FDQGVNXSCOQSLF-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1=C(C#N)C(=NS1)Cl

Computed Properties

• Exact Mass: 253.94742
• Monoisotopic Mass: 253.9472247g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• PSA: 36.68

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes